Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21344281 Doxazosin, (S)- 104874-86-4 C23H25N5O5
VC21344362 Dihydro Lafutidine 118288-14-5 C22H31N3O4S
VC21344225 2,2'-(5-(Bromomethyl)-1,3-phenylene)bis(2-methylpropanenitrile) 120511-84-4 C15H17BrN2
VC21344679 21R-Argatroban 121785-71-5 C23H36N6O5S
VC21344232 Impurity of Doxercalciferol 127516-23-8 C28H44O2
VC21352648 Lamotrigine N2-Oxide 136565-76-9 C9H7Cl2N5O
VC21344053 Phenyl(pyridin-2-yl)methanol 14159-57-0 C12H11NO
VC21343989 ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(hydroxy)phosphoryl)oxy)methyl pivalate 142341-05-7 C14H22N5O6P
VC21344546 Fexofenadine hydrochloride 153439-40-8 C32H40ClNO4
VC21344211 Omeprazole Sulfone N-Oxide 158812-85-2 C17H19N3O5S
VC21344136 7-Hydroxychlorpromazine 2095-62-7 C17H19ClN2OS
VC21344181 trans-Itraconazole 252964-65-1 C35H38Cl2N8O4
VC21344158 N-Benzyl-2-(2-methoxyphenoxy)ethylamine 3246-03-5 C16H19NO2
VC21344143 Desbutyl lumefantrine 355841-11-1 C26H24Cl3NO
VC21352642 Hydrochlorothiazide Impurity C 402824-96-8 C15H16Cl2N6O8S4
VC21344277 (2S-cis)-(+)-2,3-Dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one 42399-49-5 C16H15NO3S
VC21344462 1,3,5-Triazine-2,4-diamine 504-08-5 C3H5N5
VC21344007 Trihexyphenidyl hydrochloride 52-49-3 C20H32ClNO
VC21344258 2,3-Dimethylbenzonitrile 5724-56-1 C9H9N
VC21344247 Biotin Diacid 57671-79-1 C11H16N2O5S
VC21344792 Formaldehyde hydrazone 6629-91-0 CH4N2
VC21344018 6-(2,3,5-Trichlorophenyl)-1,2,4-triazine-3,5-diamine 77668-56-5 C9H6Cl3N5
VC21343981 Diethyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate 79925-38-5 C19H21Cl2NO4
VC21344482 Cefteram 82547-58-8 C16H17N9O5S2
VC21344834 Benazepril hydrochloride 86541-74-4 C24H29ClN2O5